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Compound of Interest

Compound Name:

3-

Chlorocyclobutanamine;hydrochlor

ide

CAS No.: 2551117-70-3

Cat. No.: B2378818

Get Quote

Part 1: Executive Summary
3-Chlorocyclobutanamine hydrochloride is a high-value, conformationally restricted building

block used in medicinal chemistry to introduce a polar, lipophilic motif into drug candidates. Its

cyclobutane core offers a unique vector for substituents, often improving metabolic stability and

potency compared to flexible alkyl chains.

Critical Hazard Profile: Unlike standard aliphatic amines, this compound combines a strained

ring system with a secondary alkyl chloride. This creates a dual risk:

Thermal Instability: The cyclobutane ring is prone to ring-opening or elimination reactions

under thermal stress.

Alkylating Potential: The 3-chloro position is electrophilic; improper handling (especially as

the free base) can lead to self-alkylation (polymerization) or off-target reactivity.
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Core Directive: Always store and handle as the hydrochloride salt. Never isolate the free base

for extended periods; generate it in situ at low temperatures (

).

Part 2: Chemical Identity & Physicochemical
Profiling[1]
Identity Matrix

Parameter Data

IUPAC Name 3-Chlorocyclobutan-1-amine hydrochloride

CAS Number 135767-82-7

Molecular Formula

Molecular Weight 142.03 g/mol (Salt) / 105.57 g/mol (Free Base)

SMILES (Generic) ClC1CC(N)C1.Cl

Structure
Cyclobutane ring with amine at C1 and chlorine

at C3.[1][2][3][4][5][6][7]

Stereochemistry

Exists as cis and trans isomers. Commercial

batches are often mixtures unless specified

(e.g., cis-dominant).

Physicochemical Properties
Physical State: White to off-white crystalline solid.

Solubility: Highly soluble in water, methanol, DMSO. Sparingly soluble in dichloromethane

(DCM) or ether.

Hygroscopicity:High. The HCl salt avidly absorbs atmospheric moisture, leading to hydrolysis

(deliquescence).

Melting Point: ~170–175°C (Decomposes). Note: Do not heat to melting point for

identification; risk of violent decomposition.
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Acidity (pKa): ~9.0–9.5 (Conjugate acid). The amine is basic but less so than acyclic analogs

due to ring strain effects.

Part 3: Hazard Identification & Risk Assessment
GHS Classification (Self-Classified)
Based on structural analogs (e.g., 3-fluorocyclobutanamine HCl) and functional group analysis:

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat. 4
H302: Harmful if swallowed.[8]

[7][9]

Skin Corrosion/Irritation Cat.[8][7][10] 2
H315: Causes skin irritation.[8]

[7]

Serious Eye Damage Cat. 2A
H319: Causes serious eye

irritation.[7]

STOT - Single Exposure Cat. 3
H335: May cause respiratory

irritation.[8]

Mechanistic Toxicology
Alkylating Agent Risk: The

-chloro amine motif suggests potential for DNA alkylation, though the steric bulk of the ring
mitigates this compared to linear mustards. Treat as a potential mutagen.

Vesicant Potential: While not a sulfur mustard, the combination of amine and alkyl chloride

can cause delayed blistering. Double-gloving is mandatory.

Part 4: Safe Handling & Storage Protocols
Storage Architecture

Temperature: Store at -20°C (Freezer).

Atmosphere: Argon or Nitrogen blanket.
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Container: Tightly sealed glass vial with a Teflon-lined cap. Parafilm is insufficient; use

electrical tape or shrink bands for long-term storage.

Handling Workflow (The "Cold-Chain" Protocol)
This protocol ensures the compound remains stable during experimental setup.

Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening

to prevent condensation.

Weighing: Weigh quickly into a tared reaction vessel. Flush the stock vial with argon

immediately after use.

Solvent Addition: Add anhydrous solvent (e.g., DMF, DCM) directly to the solid.

Visualization: Safe Handling Decision Tree
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Start: Weighing 3-Chlorocyclobutanamine HCl

Is the solid clumpy or wet?

Dry under high vacuum (no heat) for 2h

Yes

Solid is free-flowing powder

No

Intended Reaction Type?

Basic Conditions (Coupling/SNAr)

Coupling

Acidic Conditions

Deprotection

CRITICAL: Do NOT isolate Free Base!
Generate in situ at 0°C. Use directly (Amine salt stable)

Add Organic Base (DIPEA/TEA)
at 0°C to reaction mixture

Click to download full resolution via product page

Caption: Decision logic for handling 3-Chlorocyclobutanamine HCl to prevent decomposition.
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Part 5: Synthetic Utility & Application
In Situ Neutralization Strategy
The most common failure mode is isolating the free base, which can polymerize or eliminate

HCl to form cyclobutene derivatives.

Protocol:

Suspend the HCl salt in the reaction solvent (DCM or DMF).

Cool to 0°C.

Add 1.05 - 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA, Et

N).

Stir for 5–10 minutes until the solution clears (salt dissolution).

Immediately add the electrophile (Acid chloride, activated ester, etc.).

Reaction Compatibility
Amide Coupling: Excellent. Use standard HATU/EDC conditions.

Reductive Amination: Good. The ring is stable to NaBH(OAc)

.

S

Ar: Good nucleophile for displacing fluorides on heteroaromatics.

Cross-Coupling (Buchwald): Challenging. The secondary alkyl chloride can undergo

oxidative addition with Pd, competing with the amine. Use ligands that favor N-arylation over

oxidative addition (e.g., BrettPhos).

Part 6: Emergency Protocols
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Scenario Immediate Action

Skin Contact

Wash immediately with soap and water for 15

mins. Do not use ethanol (increases

absorption).

Eye Contact
Flush with water for 15 mins, lifting eyelids.

Seek ophthalmologist support.

Inhalation
Move to fresh air. If wheezing occurs, administer

oxygen.

Spill (Solid)

Dampen with water to prevent dust. Scoop into

a chemically resistant bag. Neutralize surface

with dilute bicarbonate.

Fire

Use CO

, dry chemical, or foam. Do not use water jet

(may spread material). Emits toxic HCl and NOx

fumes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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